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Compound of Interest

Compound Name: Ethyl brevifolincarboxylate

Cat. No.: B021138

An In-depth Technical Guide to Ethyl
Brevifolincarboxylate

This technical guide provides a comprehensive overview of the chemical identifiers, properties,
and available data for Ethyl brevifolincarboxylate, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

Ethyl brevifolincarboxylate is a natural product that has been identified in various plant

species.[1][2] Its chemical structure and properties are well-documented in several chemical
databases.

Table 1: Chemical Identifiers for Ethyl Brevifolincarboxylate
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Identifier Value Source

CAS Number 107646-82-2 [31[41[5]16]

ethyl 7,8,9-trihydroxy-3,5-
dioxo-1,2-

IUPAC Name ) ) [3]
dihydrocyclopenta[clisochrome

ne-1-carboxylate

EBFC, Ethyl 7,8,9-trihydroxy-
3,5-dioxo-1,2,3,5-

Other Synonyms ] [3]
tetrahydrocyclopentalc]isochro

mene-1-carboxylate

Chemical Formula C15H1208 315171181

Molecular Weight 320.25 g/mol [3][5]

CCOC(=0)C1CC(=0)C2=C1C
Canonical SMILES 3=C(C(=C(C=C3C(=0)02)0)0  [3][7]
)O

InChl=1S/C15H1208/c1-2-22-
14(20)6-4-8(17)13-10(6)9-

InChl 5(15(21)23-13)3- [31[7]
7(16)11(18)12(9)19/h3,6,16,18
-19H,2,4H2,1H3

JSEPSLOCPQODTM-
InChlKey [7]
UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties of Ethyl Brevifolincarboxylate
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Property Value Source
XLogP3 0.3 [3]
Hydrogen Bond Donor Count 3 [3]
Hydrogen Bond Acceptor

C:;untg p 8 3]
Rotatable Bond Count 2 [3]
Exact Mass 320.05321734 g/mol [3]
Monoisotopic Mass 320.05321734 g/mol [3]
Topological Polar Surface Area 155 A2 [3]
Heavy Atom Count 23 [3]
Complexity 594 [3]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the hierarchical relationship between the different chemical
identifiers for Ethyl brevifolincarboxylate, from the common name to the specific isomeric
representation.
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Diagram of Chemical Identifier Relationships.

Experimental Data and Protocols

Currently, publicly accessible literature and databases lack detailed experimental protocols
specifically for Ethyl brevifolincarboxylate. While related compounds such as Methyl
brevifolincarboxylate and Brevifolincarboxylic acid have been investigated for biological
activities, including vasorelaxant, DNA topoisomerase inhibition, anticancer, and anti-
inflammatory effects, similar studies on Ethyl brevifolincarboxylate are not readily available.
[91[10]

The general workflow for investigating a natural product like Ethyl brevifolincarboxylate

would typically involve the following stages.
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General Workflow for Natural Product Drug Discovery.

Further research is required to establish the biological activity, mechanism of action, and
potential therapeutic applications of Ethyl brevifolincarboxylate. Researchers interested in
this compound would need to develop and validate specific experimental protocols for its
synthesis, purification, and biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl brevifolincarboxylate CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021138#ethyl-brevifolincarboxylate-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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